Cas no 115909-59-6 (6-oxo-2-Piperidineacetic acid methyl ester)

• Product name: 6-oxo-2-Piperidineacetic acid methyl ester
• CAS No: 115909-59-6
• MF: C₈H₁₃NO₃
• MW: 171.19372
• CID: 1100051
• PubChem ID: 14587552

6-oxo-2-Piperidineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-oxo-2-Piperidineacetic acid methyl ester
• methyl2-(6-oxopiperidin-2-yl)acetate
• EN300-7832157
• methyl 2-(6-oxopiperidin-2-yl)acetate
• 115909-59-6

• Inchi： InChI=1S/C8H13NO3/c1-12-8(11)5-6-3-2-4-7(10)9-6/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： AATRAVJBVRDXNI-UHFFFAOYSA-N
• SMILES： COC(=O)CC1CCCC(=O)N1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 6-oxo-2-Piperidineacetic acid methyl ester

6-Oxo-2-Piperidineacetic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 115909-59-6, commonly referred to as 6-oxo-2-piperidineacetic acid methyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis, biological activity, and recent advancements in its research.

6-Oxo-2-piperidineacetic acid methyl ester is a derivative of piperidine, a six-membered saturated heterocyclic amine. The presence of the oxo group at the 6-position introduces a ketone functionality, while the acetic acid methyl ester moiety adds an aliphatic side chain with an ester group. This combination makes the molecule versatile in terms of reactivity and functionalization. The compound's structure allows for various modifications, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 6-oxo-2-piperidineacetic acid methyl ester as a precursor for bioactive compounds. Researchers have explored its role in the development of novel therapeutics targeting various diseases, including cancer and inflammatory disorders. For instance, derivatives of this compound have shown promising anti-proliferative activity against cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

The synthesis of 6-oxo-2-piperidineacetic acid methyl ester involves a multi-step process that typically begins with the preparation of piperidine derivatives. One common approach involves the oxidation of piperidine to introduce the ketone group at the 6-position, followed by alkylation or acetylation to attach the acetic acid methyl ester side chain. This process requires precise control over reaction conditions to ensure high yields and purity.

In terms of biological activity, 6-Oxo-2-piperidineacetic acid methyl ester has been shown to exhibit moderate anti-inflammatory properties in preclinical models. Studies suggest that this activity may be attributed to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have sparked interest in further exploring its potential as an anti-inflammatory agent.

One of the most exciting developments in recent years is the use of 6-Oxo-2-piperidineacetic acid methyl ester as a building block for peptide-based drugs. Its structure allows for easy incorporation into peptide frameworks, enabling the creation of complex molecules with tailored biological activities. This approach has opened new avenues for drug discovery, particularly in the field of peptide therapeutics.

Moreover, researchers have investigated the pharmacokinetic properties of 6-Oxo-2-piperidineacetic acid methyl ester, focusing on its absorption, distribution, metabolism, and excretion (ADME) profile. Initial studies indicate that the compound exhibits moderate bioavailability when administered orally, making it a viable candidate for further preclinical testing.

In conclusion, 6-Oxo-2-piperidineacetic acid methyl ester is a versatile compound with significant potential in drug development and organic synthesis. Its unique structure and diverse biological activities make it an attractive target for researchers seeking novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing medical science.